Discovery and history of 4-Hydrazinyl-3-methylpyridine
Discovery and history of 4-Hydrazinyl-3-methylpyridine
This guide provides an in-depth technical analysis of 4-Hydrazinyl-3-methylpyridine , a critical heterocyclic intermediate used in the synthesis of fused ring systems for pharmaceutical applications.
CAS No: 114913-51-8 | Formula: C₆H₉N₃ | Mol. Weight: 123.16 g/mol
Executive Summary
4-Hydrazinyl-3-methylpyridine (also known as (3-methylpyridin-4-yl)hydrazine) serves as a linchpin intermediate in the synthesis of 1H-pyrazolo[4,3-c]pyridines . While simple in structure, its strategic methylation at the C3 position and hydrazine functionality at C4 allow for the rapid construction of bicyclic heteroaromatic scaffolds that mimic purine bases. These scaffolds are increasingly privileged in Fragment-Based Drug Discovery (FBDD), particularly for developing kinase inhibitors and carbonic anhydrase inhibitors where specific vectoral functionalization is required.
Chapter 1: Historical Genesis & Context
The discovery of 4-hydrazinyl-3-methylpyridine is not defined by a single "eureka" moment but rather emerged during the mid-20th-century expansion of pyridine functionalization.
The Pyridine-Hydrazine Era (1950s–1970s)
Early research into pyridine derivatives was driven by the search for anti-tuberculosis agents (following the success of Isoniazid) and agrochemicals. The fundamental reactivity of 4-chloropyridines with hydrazine was established during this period. However, the specific 3-methyl congener gained prominence later, as medicinal chemists sought to modulate the lipophilicity and metabolic stability of fused ring systems.
Modern Relevance: The Kinase Scaffold Boom (2000s–Present)
In the 21st century, the compound transitioned from a chemical curiosity to a strategic tool. The rise of kinase inhibitors as a dominant drug class necessitated novel scaffolds that could bind to the ATP-binding pocket. The pyrazolo[4,3-c]pyridine core, accessible directly from 4-hydrazinyl-3-methylpyridine, offers a distinct geometry compared to the more common pyrazolo[3,4-d]pyrimidines, allowing for unique binding modes in crowded active sites (e.g., Carbonic Anhydrase IX, CDK enzymes).
Chapter 2: Chemical Identity & Synthetic Protocols[1][2]
Core Synthesis: Nucleophilic Aromatic Substitution (SₙAr)
The industrial and laboratory standard for synthesizing 4-hydrazinyl-3-methylpyridine involves the displacement of a chloride leaving group on the pyridine ring by hydrazine hydrate. The presence of the pyridine nitrogen renders the C4 position electrophilic, facilitating the attack.
Reaction Scheme:
Figure 1: Synthetic pathway via SₙAr mechanism.
Validated Experimental Protocol
Note: Hydrazine is toxic and potentially explosive. All steps must be performed in a fume hood.
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Reagents:
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4-Chloro-3-methylpyridine hydrochloride (1.0 eq)
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Hydrazine hydrate (80% aqueous solution, 5.0–10.0 eq)
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Ethanol (Solvent, 5 volumes)
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Procedure:
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Charge: Dissolve 4-chloro-3-methylpyridine in ethanol.
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Addition: Add hydrazine hydrate dropwise at room temperature. The excess hydrazine acts as both nucleophile and base to scavenge HCl.
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Reflux: Heat the mixture to reflux (approx. 80°C) for 4–6 hours. Monitor reaction progress via TLC (System: 10% MeOH in DCM) or LC-MS.
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Workup: Cool the reaction mixture to 0°C. The product often precipitates as a solid or hydrochloride salt.
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Isolation: Filter the solid.[1][2][3] If no precipitate forms, concentrate the solvent in vacuo, treat the residue with cold water, and extract with dichloromethane (if free base is desired) or recrystallize from ethanol.
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Characterization Data:
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Appearance: Off-white to pale yellow crystalline solid.
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Melting Point: ~138–140°C (Free base).
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¹H NMR (DMSO-d₆): δ 8.1 (s, 1H, H-2), 8.0 (d, 1H, H-6), 6.8 (d, 1H, H-5), 4.2 (br s, 2H, NH₂), 2.1 (s, 3H, CH₃).
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Chapter 3: Mechanistic Role in Heterocyclic Synthesis
The primary utility of 4-hydrazinyl-3-methylpyridine is its ability to undergo cyclization to form the 1H-pyrazolo[4,3-c]pyridine ring system. This transformation typically involves a "one-carbon" insertion using reagents like formic acid or triethyl orthoformate.
Cyclization Mechanism[5]
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Condensation: The terminal hydrazine nitrogen attacks the electrophilic carbon of the orthoformate.
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Elimination: Loss of ethanol generates an intermediate imidate or formyl-hydrazine.
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Ring Closure: The internal hydrazine nitrogen (N2) attacks the C3 position of the pyridine ring (or the activated intermediate), leading to aromatization and formation of the fused pyrazole ring.
Figure 2: Cyclization pathway to the bioactive pyrazolo[4,3-c]pyridine scaffold.
Chapter 4: Pharmaceutical Applications
The scaffold derived from this intermediate is a bioisostere of purine and has been utilized in several high-value therapeutic programs.
Case Study: Carbonic Anhydrase Inhibitors
A pivotal study demonstrated the utility of pyrazolo[4,3-c]pyridine sulfonamides derived from this hydrazine as potent inhibitors of Human Carbonic Anhydrase (hCA).
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Target: hCA IX and XII (Transmembrane isoforms associated with hypoxic tumors).
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Mechanism: The fused pyridine nitrogen acts as a hydrogen bond acceptor, while the sulfonamide moiety (attached via further functionalization) coordinates with the Zinc ion in the enzyme's active site.
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Significance: Compounds in this series showed
values in the nanomolar range, validating the 4-hydrazinyl-3-methylpyridine scaffold as a robust platform for designing selective enzyme inhibitors [1].
Fragment-Based Drug Discovery (FBDD)
In FBDD, the 3-methyl-1H-pyrazolo[4,3-c]pyridine core is valued for its "growth vectors."
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N1 Position: Can be alkylated to reach hydrophobic pockets.
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C3 Position: Accessible via halogenation/Suzuki coupling to extend the pharmacophore.
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C5/C7 Positions: Inherited from the pyridine ring, allowing for further substitution to tune solubility and potency.
Chapter 5: Safety & Handling
Hazard Class: Hydrazines are generally genotoxic and potential carcinogens.
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Containment: All weighing and reactions must occur in a certified chemical fume hood.
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Deactivation: Spills should be treated with dilute hypochlorite (bleach) solution to oxidize the hydrazine functionality before disposal.
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Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The compound is sensitive to oxidation and may darken upon air exposure.
References
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Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors. Source:Journal of Enzyme Inhibition and Medicinal Chemistry / NIH PubMed Central Context: Describes the synthesis of sulfonamide derivatives from the pyrazolo[4,3-c]pyridine core, which is directly accessible from 4-hydrazinyl-3-methylpyridine. URL:[Link]
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Synthesis and vectorial functionalisation of pyrazolo[3,4-c]pyridines. Source:Organic & Biomolecular Chemistry (RSC) Context: While focusing on the [3,4-c] isomer, this reference establishes the general protocols for functionalizing these fused pyridine scaffolds in drug discovery. URL:[Link]
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3-Methylpyridine: Synthesis and Applications. Source:Chemistry – An Asian Journal Context: Provides the broader context of 3-methylpyridine derivatives and their significance in organic synthesis. URL:[Link]
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Organic Syntheses Procedure: Hydrazine Reactions. Source:Organic Syntheses Context: Standard validated protocols for handling hydrazine nucleophilic substitutions on aromatic rings. URL:[Link]
Sources
- 1. CN102249991A - Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine - Google Patents [patents.google.com]
- 2. WO2011064798A1 - Process for the preparation of a pyrazole derivative - Google Patents [patents.google.com]
- 3. Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir - PMC [pmc.ncbi.nlm.nih.gov]
